Cas no 2162469-62-5 (1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde
• CAS No: 2162469-62-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6373374
• PubChem ID: 165777654
• Update Time: 2025-05-25

1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde
• EN300-1621598
• 2162469-62-5

• Inchi： 1S/C10H18O2/c1-9(2,7-11)6-10(8-12)4-3-5-10/h8,11H,3-7H2,1-2H3
• InChI Key： MPCBWGZQVQDNAC-UHFFFAOYSA-N
• SMILES： O=CC1(CC(C)(C)CO)CCC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde

Introduction to 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (CAS No. 2162469-62-5)

1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde, identified by the CAS number 2162469-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with a hydroxy group and an isobutyl moiety, presents a unique structural framework that makes it of considerable interest for various chemical transformations and potential applications in medicinal chemistry.

The compound’s structure, characterized by a cyclobutane ring at the aldehyde position, offers a versatile platform for further functionalization. The presence of both a hydroxy group and an aldehyde functional group provides multiple reactive sites for chemical modifications, enabling the synthesis of more complex derivatives. Such structural features are particularly valuable in the design of novel bioactive molecules, where specific spatial and electronic properties are often critical for biological activity.

In recent years, there has been growing interest in cycloalkane derivatives due to their unique physicochemical properties and biological relevance. The 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde structure aligns well with this trend, as it combines the rigidity of the cycloalkane scaffold with functional groups that can interact with biological targets. For instance, the aldehyde group is a well-known handle for condensation reactions, such as Schiff base formation, while the hydroxy group can participate in hydrogen bonding interactions, influencing molecular recognition processes.

One of the most compelling aspects of this compound is its potential utility in drug discovery. The cyclobutane ring motif is frequently encountered in natural products and pharmacologically active compounds, suggesting that derivatives of this nature may exhibit interesting biological properties. Furthermore, the isobutyl substitution at the 3-position introduces steric bulk, which can modulate binding affinity and selectivity in target interactions. Such structural elements are often exploited to optimize drug-like properties such as solubility, metabolic stability, and cell permeability.

Recent advancements in computational chemistry have facilitated the rapid screening of novel molecular scaffolds like 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde for potential bioactivity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These preliminary findings suggest that further exploration of its derivatives may yield compounds with therapeutic potential.

The synthesis of 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde presents an intriguing challenge due to its complex stereochemistry. The cycloalkane ring must be constructed with precise stereocontrol to ensure the correct configuration at all substituents. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation techniques, have enabled more efficient access to such strained cyclic systems. These approaches not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The aldehyde functionality in 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde serves as a versatile synthetic intermediate. It can be readily converted into other functional groups through oxidation or reduction reactions, or it can participate in condensation reactions to form more complex molecules. For example, reacting this compound with primary amines yields imines or oximes, which can then be further modified to produce amides or hydrazones. Such transformations are fundamental in medicinal chemistry for generating libraries of bioactive compounds.

The hydroxy group also contributes to the compound’s reactivity and potential applications. It can undergo etherification or esterification reactions to introduce additional polar functional groups into the molecule. These modifications can enhance solubility or improve pharmacokinetic profiles of derived compounds. Moreover, the hydroxyl group may participate in hydrogen bonding interactions within biological targets or with other molecules in drug delivery systems.

From a biochemical perspective, 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde derivatives could serve as probes for understanding enzyme mechanisms or as leads for developing new therapeutic agents. For instance, if this compound binds to a specific enzyme or receptor with high affinity and selectivity, it could be used as a tool compound to study its function or as a starting point for structure-based drug design.

The growing interest in natural product-inspired molecules has also highlighted the value of cycloalkane derivatives like 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde. Many pharmacologically active compounds isolated from plants or microorganisms contain cycloalkane rings as part of their structure, suggesting that synthetic analogs may exhibit similar biological activities. By leveraging computational methods and synthetic chemistry expertise, researchers can explore these connections further to discover new drug candidates.

In conclusion, 1-(3-hydroxy-2,2-dimethylpropyl)cyclobutane-1-carbaldehyde (CAS No. 2162469-62-5) represents an exciting opportunity for innovation in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features—combining a rigid cycloalkane core with functional groups like hydroxyl and aldehyde—make it a versatile building block for designing novel bioactive molecules. As research continues into its synthetic possibilities and biological relevance, this compound is poised to play an important role in future drug discovery efforts.